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Compound of Interest

Compound Name: 2,4-Dichloro-3-nitrophenol

Cat. No.: B1288456 Get Quote

Disclaimer: This document provides a comprehensive overview of the available toxicological

information for 2,4-Dichloro-3-nitrophenol. It is critical to note that there is a significant

scarcity of specific toxicological studies for this particular isomer. Much of the detailed

quantitative data and experimental protocols provided herein are for the closely related

compound 2,4-dichlorophenol. This information is included to provide a baseline understanding

of potential hazards but should not be directly extrapolated to 2,4-Dichloro-3-nitrophenol
without further investigation, as the position of the nitro group can significantly influence the

toxicological properties of a molecule.

Introduction
2,4-Dichloro-3-nitrophenol is a chemical compound with the molecular formula C₆H₃Cl₂NO₃.

[1] As a chlorinated and nitrated phenolic compound, it is essential for researchers, scientists,

and drug development professionals to understand its potential toxicological profile. This guide

summarizes the available hazard information for 2,4-Dichloro-3-nitrophenol and provides a

more detailed profile of the related compound 2,4-dichlorophenol to infer potential toxicological

concerns. Additionally, it outlines standard experimental protocols for toxicological assessment

and presents a hypothetical metabolic pathway.

Hazard Identification for 2,4-Dichloro-3-nitrophenol
The primary toxicological information available for 2,4-Dichloro-3-nitrophenol comes from its

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals classification.

[1]
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Table 1: GHS Hazard Classification for 2,4-Dichloro-3-nitrophenol[1]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Toxicological Profile of 2,4-Dichlorophenol (as a
surrogate)
The following data pertains to 2,4-dichlorophenol and is provided for informational purposes

due to the lack of data on 2,4-Dichloro-3-nitrophenol.

Acute Toxicity
Table 2: Acute Toxicity of 2,4-Dichlorophenol[2]

Route of Exposure Test Species LD50/LC50 Value Reference

Oral Rat 580 - 4500 mg/kg bw [2]

Oral Mouse 1630 mg/kg bw [2]

Dermal Rat/Mouse 780 mg/kg bw [2]

Inhalation Rat
>1.13 mg/L (4-hour

exposure)
[2]

Skin and Eye Irritation
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Studies on rabbits have shown that 2,4-dichlorophenol is corrosive to the skin, causing strong

necrosis, edema, and reddening with prolonged contact.[2] It is also suggested to cause

irreversible eye damage.[2]

Genotoxicity and Carcinogenicity
Based on a combination of in vitro and in vivo tests, 2,4-dichlorophenol is not considered to be

genotoxic.[2] Furthermore, subchronic and chronic studies in rats and mice have not indicated

any potential for 2,4-dichlorophenol to induce tumors.[2]

Reproductive and Developmental Toxicity
Available data for 2,4-dichlorophenol suggest that it is not expected to cause adverse effects

on fertility or sexual function after oral exposure.[2] However, the possibility of developmental

toxicity cannot be ruled out.[2]

Standardized Experimental Protocols for
Toxicological Assessment
For a compound with limited toxicological data like 2,4-Dichloro-3-nitrophenol, a standard

battery of tests would be required to characterize its toxicological profile. The following table

outlines the relevant Organisation for Economic Co-operation and Development (OECD) test

guidelines for key toxicological endpoints.

Table 3: Recommended OECD Test Guidelines for Toxicological Profiling
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Toxicological Endpoint OECD Test Guideline
Brief Description of
Methodology

Acute Oral Toxicity OECD 420, 423, 425

Administration of the test

substance in graduated doses

to groups of experimental

animals to determine the dose

at which 50% of the animals

die (LD50).

Acute Dermal Toxicity OECD 402

Application of the test

substance to the skin of

experimental animals for 24

hours to determine the dermal

LD50.

Acute Inhalation Toxicity OECD 403

Exposure of experimental

animals to the test substance

in the air for a defined period

(usually 4 hours) to determine

the concentration at which

50% of the animals die (LC50).

Skin Irritation/Corrosion OECD 404

Application of the test

substance to the skin of a

single animal to determine its

potential to cause irritation or

corrosion.

Eye Irritation/Corrosion OECD 405

Application of the test

substance to the eye of a

single animal to determine its

potential to cause irritation or

corrosion.

Bacterial Reverse Mutation

Test (Ames Test)
OECD 471

Use of strains of Salmonella

typhimurium and Escherichia

coli to detect point mutations,

which are an indication of

genotoxic potential.
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In Vitro Mammalian

Chromosomal Aberration Test
OECD 473

Treatment of mammalian cells

in culture with the test

substance to assess its

potential to cause structural

chromosomal aberrations.

Repeated Dose 28-day Oral

Toxicity Study
OECD 407

Daily oral administration of the

test substance to experimental

animals for 28 days to identify

target organs and determine a

No-Observed-Adverse-Effect

Level (NOAEL).

Reproductive/Developmental

Toxicity Screening Test
OECD 421

Dosing of male and female

animals before, during, and

after mating to assess effects

on fertility, pregnancy, and

offspring development.

Chronic Toxicity Studies OECD 452

Long-term (e.g., 12-24 months)

administration of the test

substance to experimental

animals to assess the potential

for chronic toxicity and

carcinogenicity.[3]

Visualizations
Hypothetical Metabolic Pathway
As no specific metabolic pathway for 2,4-Dichloro-3-nitrophenol has been documented, the

following diagram illustrates a plausible metabolic pathway for a dichloronitrophenol based on

the known metabolism of other nitrophenols. This is a hypothetical representation.
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Caption: Hypothetical metabolic pathway for a dichloronitrophenol.

General Workflow for Chemical Hazard and Risk
Assessment
This diagram illustrates the typical process for assessing the risk of a chemical, which is

particularly relevant when data is limited.
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Caption: General workflow for chemical hazard and risk assessment.

Conclusion
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The toxicological profile of 2,4-Dichloro-3-nitrophenol is largely uncharacterized. The

available GHS classification indicates that it should be handled with caution as it is considered

harmful by ingestion, dermal contact, and inhalation, and is an irritant to the skin and eyes.[1]

Due to the significant data gaps, a comprehensive risk assessment cannot be performed

without further studies. The toxicological data for 2,4-dichlorophenol suggests that compounds

in this chemical class can pose moderate acute toxicity and are corrosive to skin and eyes.[2]

However, the absence of a nitro group in 2,4-dichlorophenol means that its toxicological profile

may differ significantly from 2,4-Dichloro-3-nitrophenol. Therefore, it is imperative that future

research focuses on conducting empirical toxicological studies on 2,4-Dichloro-3-nitrophenol
to accurately determine its hazard and risk to human health and the environment. Researchers

and professionals in drug development should exercise caution and implement appropriate

safety measures when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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